Cas no 2411637-34-6 (2-isopropyl-3-methyl-5-nitro-1H-indole)

• Product Name: 2-isopropyl-3-methyl-5-nitro-1H-indole
• CAS No: 2411637-34-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.25
• MDL: MFCD32670558
• CID: 5096474
• PubChem ID: 145945002
• Update Time: 2026-03-02

2-isopropyl-3-methyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-methyl-2-(1-methylethyl)-5-nitro-
• 2-isopropyl-3-methyl-5-nitro-1H-indole
• 2-Isopropyl-3-methyl-5-nitroindole
• PS-20094
• 3-methyl-5-nitro-2-propan-2-yl-1H-indole
• MFCD32670558
• SY323929
• D79553
• 2411637-34-6
• 3-METHYL-5-NITRO-2-(PROPAN-2-YL)-1H-INDOLE

• MDL： MFCD32670558
• Inchi： 1S/C12H14N2O2/c1-7(2)12-8(3)10-6-9(14(15)16)4-5-11(10)13-12/h4-7,13H,1-3H3
• InChI Key： XNBFEAHEHJEAQU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(C)=C1C(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-isopropyl-3-methyl-5-nitro-1H-indole

Recent Advances in the Study of 2-Isopropyl-3-methyl-5-nitro-1H-indole (CAS: 2411637-34-6): A Promising Scaffold in Medicinal Chemistry

The compound 2-isopropyl-3-methyl-5-nitro-1H-indole (CAS: 2411637-34-6) has recently emerged as a structurally intriguing scaffold in medicinal chemistry research. This nitro-substituted indole derivative has garnered significant attention due to its unique chemical properties and potential pharmacological applications. Recent studies have focused on exploring its synthetic pathways, structural modifications, and biological activities, positioning it as a promising candidate for drug discovery programs targeting various diseases.

Structural analysis reveals that the presence of both nitro and isopropyl groups at strategic positions on the indole ring contributes to the compound's distinctive electronic and steric properties. The nitro group at position 5 enhances the molecule's ability to participate in hydrogen bonding and π-π stacking interactions, while the isopropyl group at position 2 introduces significant steric bulk, potentially influencing target binding specificity. These features make 2411637-34-6 particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry.

Recent synthetic approaches to 2-isopropyl-3-methyl-5-nitro-1H-indole have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route using microwave-assisted synthesis, achieving 85% yield with excellent purity (>98%). This advancement addresses previous challenges in the large-scale production of this compound, facilitating more extensive biological evaluation.

Biological screening of 2411637-34-6 and its derivatives has revealed promising activity against several therapeutic targets. Notably, a 2024 study demonstrated significant inhibitory effects against protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. The compound's unique structural features appear to confer selective inhibition of specific PKC isoforms, suggesting potential applications in cancer therapy and inflammatory diseases where PKC signaling plays a crucial role.

Further pharmacological investigations have explored the compound's potential as an antimicrobial agent. Preliminary results indicate that 2-isopropyl-3-methyl-5-nitro-1H-indole exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial membrane integrity, distinct from conventional antibiotics, which may help address the growing challenge of antimicrobial resistance.

Recent computational studies have provided insights into the molecular interactions of 2411637-34-6 with various biological targets. Molecular docking simulations suggest that the compound's indole core interacts favorably with hydrophobic pockets in target proteins, while the nitro group forms critical hydrogen bonds with key amino acid residues. These findings are guiding the rational design of more potent derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the development of 2-isopropyl-3-methyl-5-nitro-1H-indole as a therapeutic agent. Current research is addressing issues related to solubility, metabolic stability, and potential toxicity. Recent structure-activity relationship studies have identified specific positions on the indole scaffold that can be modified to optimize these properties without compromising biological activity.

Looking forward, 2411637-34-6 represents a versatile scaffold with significant potential in drug discovery. Ongoing research is exploring its application in diverse therapeutic areas, including oncology, infectious diseases, and neurological disorders. The compound's unique structural features and demonstrated biological activities position it as an important focus for future medicinal chemistry research and development efforts.